Cas no 49715-78-8 (piperazine-2,3,5,6-tetrone)

piperazine-2,3,5,6-tetrone structure

Product Name:piperazine-2,3,5,6-tetrone

CAS No:49715-78-8

Molecular Formula:C₄H₂N₂O₄

Molecular Weight:142.06968

CID:843603

PubChem ID:279250

piperazine-2,3,5,6-tetrone Properties

Names and Identifiers

- piperazine-2,3,5,6-tetrone
- 2,3,5,6-Piperazinetetrone
- 2,3,5,6-Piperazintetraon
- 2,3-dioxo-1,4-butanedial
- ACMC-20m1ge
- AGN-PC-00O0V4
- Butanedial, dioxo-
- CTK3F2175
- N,N'-dihydrocyclohexanetetracarboximide
- piperazinetetraone
- Piperazintetraon
- tetraketone
- Tetraketo-piperazin
- tetraketopiperazine
- Tetraoxo-butan
- Tetraoxopiperazine
- +Expand

Computed Properties

Exact Mass: 142.00146
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 142.00145655g/mol
Heavy Atom Count: 10
Complexity: 194
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1
Topological Polar Surface Area: 92.3Å²

Experimental Properties

LogP: -2.05680
PSA: 92.34

piperazine-2,3,5,6-tetrone Suppliers

Hubei XinHongli Chemical Co., Ltd.

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(CAS:49715-78-8)

MR./MRS.:ZHU YU WEI

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piperazine-2,3,5,6-tetrone Related Literature

1. Proceedings of the Chemical Society, Vol. 25, No. 353

Proc. Chem. Soc. London 1909 25 65
2. Function-oriented design of conjugated carbonyl compound electrodes for high energy lithium batteries

Yanliang Liang,Peng Zhang,Jun Chen Chem. Sci. 2013 4 1330
3. Power from nature: designing green battery materials from electroactive quinone derivatives and organic polymers

Mikhail Miroshnikov,Kizhmuri P. Divya,Ganguli Babu,Ashokkumar Meiyazhagan,Leela Mohana Reddy Arava,Pulickel M. Ajayan,George John J. Mater. Chem. A 2016 4 12370
4. XCII.—Constitution of picrorocellin, a diketopiperazine derivative from Roccella fuciformis

Martin Onslow Forster,William Bristow Saville J. Chem. Soc. Trans. 1922 121 816
5. Molecular engineering of carbonyl organic electrodes for rechargeable metal-ion batteries: fundamentals, recent advances, and challenges

Haoqi Yang,Jiyoung Lee,Jun Young Cheong,Yifan Wang,Gaigai Duan,Haoqing Hou,Shaohua Jiang,Il-Doo Kim Energy Environ. Sci. 2021 14 4228
6. LXIX.—Tetraketopiperazine. Part II

Alfred Theophilus de Mouilpied,Alexander Rule J. Chem. Soc. Trans. 1909 95 549
7. XVI.—Tetraketopiperazine

Alfred Theophilus de Mouilpied,Alexander Rule J. Chem. Soc. Trans. 1907 91 176
8. Evaluation of polyketones with N-cyclic structure as electrode material for electrochemical energy storage: case of pyromellitic diimide dilithium salt

Stéven Renault,Joaquin Geng,Franck Dolhem,Philippe Poizot Chem. Commun. 2011 47 2414
9. Recent progress in rechargeable lithium batteries with organic materials as promising electrodes

Jian Xie,Qichun Zhang J. Mater. Chem. A 2016 4 7091
10. Evaluation of polyketones with N-cyclic structure as electrode material for electrochemical energy storage: case of tetraketopiperazine unit

Joaquin Geng,Jean-Pierre Bonnet,Stéven Renault,Franck Dolhem,Philippe Poizot Energy Environ. Sci. 2010 3 1929

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